Cas no 898766-82-0 (7-(3-Bromophenyl)-7-oxoheptanenitrile)

• Product Name: 7-(3-Bromophenyl)-7-oxoheptanenitrile
• CAS No: 898766-82-0
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• MDL: MFCD02260541
• CID: 869964
• PubChem ID: 24723800
• Update Time: 2025-04-19

7-(3-Bromophenyl)-7-oxoheptanenitrile Chemical and Physical Properties

Names and Identifiers

• 7-(3-BROMOPHENYL)-7-OXOHEPTANENITRILE
• AKOS016019570
• MFCD02260541
• DTXSID30642199
• 898766-82-0
• MS-21213
• 7-(3-Bromophenyl)-7-oxoheptanenitrile

• MDL： MFCD02260541
• Inchi： 1S/C13H14BrNO/c14-12-7-5-6-11(10-12)13(16)8-3-1-2-4-9-15/h5-7,10H,1-4,8H2
• InChI Key： HOMPSBVEEFFHKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCCCCC#N)=O

Computed Properties

• Exact Mass: 279.02600
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.10588